2-(3-Methoxyphenyl)-2-morpholinoethanol
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Overview
Description
2-(3-Methoxyphenyl)-2-morpholinoethanol is an organic compound characterized by the presence of a methoxyphenyl group and a morpholinoethanol moiety
Preparation Methods
Synthetic Routes and Reaction Conditions
The synthesis of 2-(3-Methoxyphenyl)-2-morpholinoethanol typically involves the reaction of 3-methoxybenzaldehyde with morpholine in the presence of a reducing agent. The reaction is carried out under controlled conditions to ensure the formation of the desired product. The process may involve the use of solvents such as ethanol or methanol to facilitate the reaction.
Industrial Production Methods
Industrial production of this compound may involve large-scale synthesis using similar reaction conditions as in the laboratory. The process is optimized for higher yields and purity, often involving continuous flow reactors and advanced purification techniques.
Chemical Reactions Analysis
Types of Reactions
2-(3-Methoxyphenyl)-2-morpholinoethanol undergoes various chemical reactions, including:
Oxidation: The compound can be oxidized to form corresponding ketones or aldehydes.
Reduction: Reduction reactions can convert it into alcohols or amines.
Substitution: The methoxy group can be substituted with other functional groups under appropriate conditions.
Common Reagents and Conditions
Oxidation: Common oxidizing agents include potassium permanganate (KMnO4) and chromium trioxide (CrO3).
Reduction: Reducing agents such as sodium borohydride (NaBH4) or lithium aluminum hydride (LiAlH4) are used.
Substitution: Reagents like halogens or nucleophiles are employed for substitution reactions.
Major Products
The major products formed from these reactions depend on the specific conditions and reagents used. For example, oxidation may yield ketones or aldehydes, while reduction can produce alcohols or amines.
Scientific Research Applications
2-(3-Methoxyphenyl)-2-morpholinoethanol has several scientific research applications:
Chemistry: It is used as an intermediate in the synthesis of various organic compounds.
Biology: The compound is studied for its potential biological activities, including antimicrobial and anticancer properties.
Medicine: Research is ongoing to explore its potential as a therapeutic agent for various diseases.
Industry: It is used in the production of pharmaceuticals and other fine chemicals.
Mechanism of Action
The mechanism of action of 2-(3-Methoxyphenyl)-2-morpholinoethanol involves its interaction with specific molecular targets and pathways. The compound may exert its effects by binding to enzymes or receptors, thereby modulating their activity. The exact molecular targets and pathways involved are subjects of ongoing research.
Comparison with Similar Compounds
Similar Compounds
- 2-(3-Methoxyphenyl)ethanol
- 2-(3-Methoxyphenyl)-2-morpholinopropanol
- 2-(3-Methoxyphenyl)-2-piperidinoethanol
Uniqueness
2-(3-Methoxyphenyl)-2-morpholinoethanol is unique due to its specific structural features, which confer distinct chemical and biological properties
Properties
Molecular Formula |
C13H19NO3 |
---|---|
Molecular Weight |
237.29 g/mol |
IUPAC Name |
2-(3-methoxyphenyl)-2-morpholin-4-ylethanol |
InChI |
InChI=1S/C13H19NO3/c1-16-12-4-2-3-11(9-12)13(10-15)14-5-7-17-8-6-14/h2-4,9,13,15H,5-8,10H2,1H3 |
InChI Key |
AJBIJPQJBZBKHW-UHFFFAOYSA-N |
Canonical SMILES |
COC1=CC=CC(=C1)C(CO)N2CCOCC2 |
Origin of Product |
United States |
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